Cas no 159177-91-0 (2-Piperidinone,1-[3-(trifluoromethyl)phenyl]-)

2-Piperidinone,1-[3-(trifluoromethyl)phenyl]- Properties

Names and Identifiers

• 2-Piperidinone,1-[3-(trifluoromethyl)phenyl]-
• 1-[3-(trifluoromethyl)phenyl]piperidin-2-one
• 1-(3-trifluoromethyl)phenyl-2-piperidinone
• 1-(3-trifluoromethylphenyl)piperidin-2-one
• 2-Piperidinone,1-[3-(trifluoromethyl)phenyl]
• 1-(3-TRIFLUOROMETHYL-PHENYL)-PIPERIDIN-2-ONE
• UBAKVXOGCJMJPZ-UHFFFAOYSA-N
• 1-(3-(Trifluoromethyl)phenyl)piperidin-2-one
• SCHEMBL8098411
• 1-(3-Trifluoromethyl-phenyl)piperidin-2-one
• 159177-91-0
• AKOS015911103
• DTXSID50697969
• +Expand

• InChIKey： UBAKVXOGCJMJPZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H12F3NO/c13-12(14,15)9-4-3-5-10(8-9)16-7-2-1-6-11(16)17/h3-5,8H,1-2,6-7H2
• SMILES： O=C1CCCCN1C1C=CC=C(C(F)(F)F)C=1

Computed Properties

• Exact Mass: 243.08700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 243.087
• Heavy Atom Count: 17
• Complexity: 290
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 20.3A^2

Experimental Properties

• LogP: 3.28730
• PSA: 20.31000